Cas no 462068-54-8 (3-[2-(propan-2-yl)-1H-imidazol-1-yl]propanoic acid)
![3-[2-(propan-2-yl)-1H-imidazol-1-yl]propanoic acid structure](https://ossimg.kuujia.com/scimg/462500/462068-54-8x500.png)
462068-54-8 structure
Product Name:3-[2-(propan-2-yl)-1H-imidazol-1-yl]propanoic acid
CAS No:462068-54-8
MF:C9H14N2O2
MW:182.219662189484
MDL:MFCD02737576
CID:1003894
PubChem ID:747640
Update Time:2025-04-20
3-[2-(propan-2-yl)-1H-imidazol-1-yl]propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-ISOPROPYL-IMIDAZOL-1-YL)-PROPIONIC ACID
- 3-(2-propan-2-ylimidazol-1-yl)propanoic acid
- 3-[2-(propan-2-yl)-1H-imidazol-1-yl]propanoic acid
- 2-(1-METHYLETHYL)-1H-IMIDAZOLE-1-PROPANOIC ACID
- 3-(2-isopropylimidazol-1-yl)propanoic acid
- DTXSID60353660
- CS-0273883
- 3-(2-isopropyl-imidazol-1-yl)-propionic acid, AldrichCPR
- 3-(2-isopropyl-1H-imidazol-1-yl)propanoic acid
- STL423522
- SR-01000496172-1
- EU-0045291
- CHEMBL1620410
- 462068-54-8
- BBL034855
- IDI1_021423
- SCHEMBL2627813
- 3-(2-Isopropyl-imidazol-1-yl)propionic acid
- 3-(2-isopropyl-1H-imidazol-1-yl)propanoicacid
- EN300-264764
- DB-051363
- MFCD02737576
- HMS1482P15
- A912636
- F0918-2549
- ChemDiv3_003513
- AKOS000248996
- SR-01000496172
- LS-09136
- ALBB-026687
- 1H-imidazole-1-propanoic acid, 2-(1-methylethyl)-
-
- MDL： MFCD02737576
- Inchi： 1S/C9H14N2O2/c1-7(2)9-10-4-6-11(9)5-3-8(12)13/h4,6-7H,3,5H2,1-2H3,(H,12,13)
- InChI Key： CCERZQAOAPQXRS-UHFFFAOYSA-N
- SMILES： OC(CCN1C=CN=C1C(C)C)=O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.1Ų
3-[2-(propan-2-yl)-1H-imidazol-1-yl]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 028688-250mg |
3-(2-Isopropyl-imidazol-1-yl)-propionic acid |
462068-54-8 | 250mg |
￡152.00 | 2022-03-01 | ||
| Fluorochem | 028688-1g |
3-(2-Isopropyl-imidazol-1-yl)-propionic acid |
462068-54-8 | 1g |
￡297.00 | 2022-03-01 | ||
| Fluorochem | 028688-5g |
3-(2-Isopropyl-imidazol-1-yl)-propionic acid |
462068-54-8 | 5g |
￡1021.00 | 2022-03-01 | ||
| TRC | I822453-50mg |
3-(2-isopropyl-1H-imidazol-1-yl)propanoic acid |
462068-54-8 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I822453-100mg |
3-(2-isopropyl-1H-imidazol-1-yl)propanoic acid |
462068-54-8 | 100mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I822453-500mg |
3-(2-isopropyl-1H-imidazol-1-yl)propanoic acid |
462068-54-8 | 500mg |
$ 295.00 | 2022-06-04 | ||
| abcr | AB416117-500 mg |
3-(2-Isopropyl-1H-imidazol-1-yl)propanoic acid |
462068-54-8 | 500MG |
€254.60 | 2023-02-19 | ||
| abcr | AB416117-1 g |
3-(2-Isopropyl-1H-imidazol-1-yl)propanoic acid |
462068-54-8 | 1 g |
€322.50 | 2023-07-19 | ||
| abcr | AB416117-5 g |
3-(2-Isopropyl-1H-imidazol-1-yl)propanoic acid |
462068-54-8 | 5 g |
€907.00 | 2023-07-19 | ||
| Chemenu | CM377945-1g |
3-[2-(propan-2-yl)-1H-imidazol-1-yl]propanoic acid |
462068-54-8 | 95%+ | 1g |
$253 | 2023-01-19 |
3-[2-(propan-2-yl)-1H-imidazol-1-yl]propanoic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
462068-54-8 (3-[2-(propan-2-yl)-1H-imidazol-1-yl]propanoic acid) Related Products
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